N-(Sec-butyl)-N'-cyclohexylurea

• CAS No.: 60392-18-9
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol
• IUPAC Name: 1-butan-2-yl-3-cyclohexylurea
• InChI: InChI=1S/C11H22N2O/c1-3-9(2)12-11(14)13-10-7-5-4-6-8-10/h9-10H,3-8H2,1-2H3,(H2,12,13,14)
• InChI Key: JNXNNHVJXOJOAD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)NC1CCCCC1

Description

N-(Sec-butyl)-N’-cyclohexylurea: is an organic compound that belongs to the class of ureas It is characterized by the presence of a sec-butyl group attached to the nitrogen atom and a cyclohexyl group attached to the other nitrogen atom

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(Sec-butyl)-N’-cyclohexylurea typically involves the reaction of sec-butylamine with cyclohexyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{sec-Butylamine} + \text{Cyclohexyl isocyanate} \rightarrow \text{N-(Sec-butyl)-N'-cyclohexylurea}$$sec-Butylamine+Cyclohexyl isocyanate→N-(Sec-butyl)-N’-cyclohexylurea

Industrial Production Methods: In industrial settings, the production of N-(Sec-butyl)-N’-cyclohexylurea may involve the use of continuous flow reactors to optimize the reaction conditions and improve yield. The process may also include purification steps such as recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions: N-(Sec-butyl)-N’-cyclohexylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the urea group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products Formed:

Oxidation: Formation of corresponding urea derivatives with oxidized functional groups.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted urea compounds.

Scientific Research Applications

N-(Sec-butyl)-N’-cyclohexylurea has several applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in the design of urea-based pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of N-(Sec-butyl)-N’-cyclohexylurea involves its interaction with specific molecular targets. The compound can form hydrogen bonds and other interactions with proteins and enzymes, potentially inhibiting their activity. The exact pathways and molecular targets may vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-(Sec-butyl)-N’-phenylurea
• N-(Sec-butyl)-N’-methylurea
• N-(Sec-butyl)-N’-tert-butylurea

Comparison: N-(Sec-butyl)-N’-cyclohexylurea is unique due to the presence of the cyclohexyl group, which imparts distinct steric and electronic properties compared to other similar compounds